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Compound of Interest

Compound Name: 1,10-Decanediol-d20

Cat. No.: B1433862

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of
deuterated 1,10-decanediol. Due to the kinetic isotope effect, the substitution of hydrogen with
deuterium can alter a molecule's metabolic profile and stability, making deuterated compounds
valuable in drug development and mechanistic studies.[1][2] This document outlines the
physical properties of both standard and deuterated 1,10-decanediol, accompanied by detailed
experimental protocols for their determination.

Core Physical Properties

The substitution of hydrogen with deuterium atoms in 1,10-decanediol is anticipated to have a
discernible effect on its physical properties. This is principally due to the greater mass of
deuterium, which results in a lower vibrational frequency of C-D bonds compared to C-H bonds.
[1] This, in turn, influences the strength of intermolecular forces like van der Waals interactions
and hydrogen bonding. Typically, deuteration leads to a marginal increase in boiling point,
melting point, and density.[1]

Data Presentation

The following table summarizes the known quantitative data for 1,10-decanediol and provides
estimated values for its fully deuterated counterpart, 1,10-decanediol-d22. These estimations
for the deuterated species are derived from the general principles of the kinetic isotope effect.
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Physical Property

1,10-Decanediol (Non-

Deuterated 1,10-

deuterated) Decanediol (Estimated)
Molecular Formula C10H2202 C10D2202
Molecular Weight 174.28 g/mol [3][4][5] ~196.41 g/mol
White crystalline ) ) ]
Appearance ] White crystalline solid/powder
solid/powder[3][6][7]
Melting Point 70-75 °C[3][6][8]I9] Slightly higher than 75 °C
Boiling Point 297 °C[3][5]1[8]I9] Slightly higher than 297 °C
) Slightly higher than the non-
Density ~0.891 - 1.08 g/cm3[3][5][8]

deuterated form

Solubility in Water

Poorly soluble/Insoluble[3][6]
[8]

Poorly soluble/Insoluble

Solubility in Organic Solvents

Soluble in alcohol[3][6]

Soluble in alcohol

Experimental Protocols

Detailed methodologies for the determination of the key physical characteristics of deuterated

1,10-decanediol are provided below.

Determination of Molecular Weight (Mass Spectrometry)

The molecular weight of deuterated 1,10-decanediol can be precisely determined using mass

spectrometry.

Methodology:

o Sample Preparation: A dilute solution of the deuterated 1,10-decanediol is prepared in a

suitable volatile solvent (e.g., methanol or acetonitrile).

 Instrumentation: A high-resolution mass spectrometer (e.g., Time-of-Flight (TOF) or Orbitrap)

is used for analysis.
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« lonization: The sample is introduced into the mass spectrometer and ionized using an
appropriate technique, such as Electrospray lonization (ESI) or Matrix-Assisted Laser
Desorption/lonization (MALDI).

o Mass Analysis: The mass-to-charge ratio (m/z) of the resulting ions is measured.

o Data Interpretation: The molecular weight is determined from the m/z value of the molecular
ion peak. The isotopic distribution pattern will confirm the degree of deuteration.

Determination of Melting Point

The melting point is a crucial indicator of a compound's purity.

Methodology:[10][11][12][13][14]

Sample Preparation: A small amount of the solid deuterated 1,10-decanediol is finely
powdered.[1]

o Capillary Tube Loading: A small quantity of the powdered sample is packed into a capillary
tube, sealed at one end, to a height of 2-3 mm.[1][13][14]

o Apparatus: A calibrated melting point apparatus with a heating block and a magnifying lens
for observation is used.[1][10]

e Heating: The capillary tube is placed in the heating block. The temperature is raised rapidly
to about 15-20°C below the expected melting point, and then the heating rate is slowed to 1-
2°C per minute.[14]

» Observation: The temperature range is recorded from the point at which the first droplet of
liquid appears to the temperature at which the entire sample has melted.[11][14] A pure
compound will have a sharp melting range of 0.5-1.0°C.[11][12]

Determination of Boiling Point

The boiling point is determined at a specific atmospheric pressure.

Methodology:
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e Apparatus: A distillation apparatus consisting of a small flask, a condenser, a thermometer,
and a heating mantle is assembled.

o Sample Placement: A small volume of the liquid deuterated 1,10-decanediol (if melted) is
placed in the distillation flask along with a boiling chip.

e Heating: The sample is heated gently.

e Observation: The temperature is recorded when the liquid is boiling and the vapor
temperature is stable. This is the boiling point at the recorded atmospheric pressure. For
solids, a specialized apparatus for determining the boiling point of small samples under
reduced pressure might be necessary.

Determination of Density

The density of deuterated 1,10-decanediol can be determined using a pycnometer or by the
hydrostatic weighing method.[15][16][17]

Methodology (using a pycnometer):[16][17][18]

o Mass of Empty Pycnometer: A clean, dry pycnometer of a known volume is weighed
accurately.

o Mass of Pycnometer with Sample: The pycnometer is filled with the molten deuterated 1,10-
decanediol, ensuring no air bubbles are present. The exterior is cleaned and dried, and the
filled pycnometer is weighed.

o Calculation: The density is calculated by dividing the mass of the sample by the known
volume of the pycnometer. The formula is: Density = (Mass of pycnometer with sample -
Mass of empty pycnometer) / Volume of pycnometer.[15]

Determination of Solubility

The solubility of deuterated 1,10-decanediol is tested in various solvents.

Methodology:[19][20][21][22]
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o Sample Preparation: A small, accurately weighed amount of the solid deuterated 1,10-
decanediol (e.g., 10 mg) is placed into a series of test tubes.[19]

» Solvent Addition: A specific volume of a solvent (e.g., 1 mL of water, ethanol, etc.) is added to
each test tube.[19]

o Observation: The tubes are agitated at a constant temperature. The solubility is observed
and can be qualitatively described (e.qg., soluble, sparingly soluble, insoluble). For
guantitative analysis, the concentration of the dissolved solute can be determined using
techniques like UV-Vis spectroscopy or HPLC after reaching equilibrium.

Visualizations

The following diagrams illustrate key conceptual frameworks relevant to the study of deuterated
compounds.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://uomustansiriyah.edu.iq/media/lectures/3/3_2024_09_24!10_07_56_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/3/3_2024_09_24!10_07_56_PM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Protocol for Physical Characterization

Sample Preparation

Synthesis & Purification of Deuterated 1,10-Decanediol

Characterize / Characterize Characterize \Characterize \Characterize
Physical Property Determination

Molecular Weight (Mass Spec) Melting Point Boiling Point Density Solubility
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Technical Guide Generation
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Caption: Workflow for the physical characterization of deuterated compounds.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1433862?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Relationship between Deuteration and Physical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. benchchem.com [benchchem.com]

¢ 2. medchemexpress.com [medchemexpress.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1433862?utm_src=pdf-body-img
https://www.benchchem.com/product/b1433862?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Physical_Characteristics_of_Deuterated_1_Decanol_A_Technical_Guide.pdf
https://www.medchemexpress.com/1-10-decanediol-d20.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. innospk.com [innospk.com]

. 1,10-Decanediol | C10H2202 | CID 37153 - PubChem [pubchem.ncbi.nlm.nih.gov]
. 1,10-Decanediol | 112-47-0 | FD15257 | Biosynth [biosynth.com]

. 1,10-Decandiol [chembk.com]

. 1,10-Decanediol | 112-47-0 [chemicalbook.com]

. 1,10-Decanediol - Wikipedia [en.wikipedia.org]

°
© (0] ~ » ol H w

. fishersci.com [fishersci.com]

e 10. jan.ucc.nau.edu [jan.ucc.nau.edu]

e 11. chem.ucalgary.ca [chem.ucalgary.ca]

e 12. uomustansiriyah.edu.iqg [uomustansiriyah.edu.iq]
e 13. chem.libretexts.org [chem.libretexts.org]

e 14. chem.libretexts.org [chem.libretexts.org]

e 15. weissman.baruch.cuny.edu [weissman.baruch.cuny.edu]
e 16. dsp-book.narod.ru [dsp-book.narod.ru]

e 17. truedyne.com [truedyne.com]

e 18. webassign.net [webassign.net]

e 19. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
e 20. www1.udel.edu [www1.udel.edu]

e 21. chem.libretexts.org [chem.libretexts.org]

e 22. chem.ucalgary.ca [chem.ucalgary.ca]

 To cite this document: BenchChem. [In-Depth Technical Guide to the Physical
Characteristics of Deuterated 1,10-Decanediol]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1433862#physical-characteristics-of-deuterated-
1-10-decanediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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